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Abstract
Methyllycaconitine (MLA), a norditerpenoid alkaloid found in various Delphinium (larkspur)

species, is a highly potent and selective competitive antagonist of the α7 nicotinic acetylcholine

receptor (nAChR).[1][2] Its specificity has made it an invaluable molecular probe for studying

nAChR pharmacology and a compound of interest in drug development for neurological

disorders.[1][3] This whitepaper provides a comprehensive overview of the discovery of MLA,

detailed protocols for its extraction and isolation from Delphinium plant material, and a

summary of its key pharmacological properties. All quantitative data are presented in structured

tables, and experimental workflows and signaling pathways are illustrated with diagrams to

facilitate understanding.

Discovery and Historical Context
Methyllycaconitine was first isolated from the seeds of Delphinium brownii, although it was not

named at the time.[3] The name "methyl-lycaconitine" was later assigned by John Goodson in

1943, who successfully isolated the alkaloid in a purer form from the seeds of Delphinium

elatum.[3] The definitive molecular structure of MLA was published in 1959 and later refined in

the early 1980s with a crucial correction to the stereochemistry.[3] Today, MLA is most

commonly available commercially as a citrate salt, which enhances its water solubility.[3][4]
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Extraction and Isolation from Delphinium Species
The isolation of MLA from Delphinium seeds or other plant parts is a multi-step process

involving extraction and chromatographic purification. The general workflow relies on the basic

nature of alkaloids to separate them from other plant constituents.

Experimental Workflow: From Plant Material to Purified
MLA
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Figure 1. General Workflow for MLA Isolation
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Figure 2. MLA's Antagonistic Action on α7 nAChR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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